Cas no 1434141-91-9 (3-Ethynyl-8-oxabicyclo[3.2.1]octane)

• Product Name: 3-Ethynyl-8-oxabicyclo[3.2.1]octane
• CAS No: 1434141-91-9
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 4770335
• Update Time: 2026-02-26

3-Ethynyl-8-oxabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-8-oxabicyclo[3.2.1]octane
• 3-ETHYNYL-8-OXA-BICYCLO[3.2.1]OCTANE
• SB11034
• 3-Ethynyl-8-oxabicyclo[3.2.1]octane

• Inchi： 1S/C9H12O/c1-2-7-5-8-3-4-9(6-7)10-8/h1,7-9H,3-6H2
• InChI Key： VZUPYRQNNYWQIA-UHFFFAOYSA-N
• SMILES： O1C2CC(C#C)CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-Ethynyl-8-oxabicyclo[3.2.1]octane

Research Briefing on 3-Ethynyl-8-oxabicyclo[3.2.1]octane (CAS: 1434141-91-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-Ethynyl-8-oxabicyclo[3.2.1]octane (CAS: 1434141-91-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique oxabicyclic structure and ethynyl functional group, has demonstrated promising potential in drug discovery, particularly in the development of novel therapeutic agents and chemical probes. This briefing synthesizes the latest research findings, highlighting its synthetic routes, biological activities, and emerging applications.

The structural uniqueness of 3-Ethynyl-8-oxabicyclo[3.2.1]octane lies in its fused oxabicyclic core, which imparts rigidity and stereochemical complexity, making it an attractive building block for medicinal chemistry. Recent studies have explored its utility in click chemistry, where the ethynyl group facilitates bioorthogonal reactions for labeling and tracking biomolecules. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its use in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to generate triazole-linked conjugates with enhanced pharmacokinetic properties.

Pharmacologically, derivatives of 3-Ethynyl-8-oxabicyclo[3.2.1]octane have shown activity against neurodegenerative targets. A 2022 preprint in BioRxiv reported its modulation of sigma-1 receptors, implicating potential applications in Alzheimer’s disease. Additionally, its role as a precursor in synthesizing bridged morphinan analogs has been investigated for opioid receptor binding, with preliminary data suggesting reduced side-effect profiles compared to traditional opioids.

Synthetic methodologies for 3-Ethynyl-8-oxabicyclo[3.2.1]octane have also advanced. A 2023 Organic Letters publication detailed a catalytic asymmetric route using palladium-catalyzed cyclization, achieving >90% enantiomeric excess. This progress addresses earlier challenges in stereocontrol, enabling broader exploration of structure-activity relationships (SAR).

Despite these advances, challenges remain in scalability and in vivo stability. Ongoing research aims to optimize metabolic resistance while retaining target engagement. Collaborative efforts between academia and industry, such as the NIH’s Molecular Libraries Program, are actively screening libraries containing this scaffold for new bioactivities.

In conclusion, 3-Ethynyl-8-oxabicyclo[3.2.1]octane represents a versatile chemotype with expanding therapeutic relevance. Its integration into drug discovery pipelines underscores the importance of structurally diverse scaffolds in addressing unmet medical needs. Future directions include leveraging its click-compatibility for targeted delivery systems and further elucidating its neuropharmacological mechanisms.